Cas no 114685-06-2 (Butanoic acid,4-[(2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-)

• Product Name: Butanoic acid,4-[(2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
• CAS No: 114685-06-2
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 157808
• PubChem ID: 3087463
• Update Time: 2025-04-19

Butanoic acid,4-[(2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
• 4-[(2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]butanoic acid
• DTXSID50150822
• 114685-06-2
• Butanoic acid, 4-((2-methyl-6-phenyl-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)-
• 4-((2-Methyl-6-phenyl-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)butanoic acid
• BRN 5767620

• Inchi： 1S/C17H18N4O2/c1-11-19-14-10-13(12-6-3-2-4-7-12)21-16(14)17(20-11)18-9-5-8-15(22)23/h2-4,6-7,10,21H,5,8-9H2,1H3,(H,22,23)(H,18,19,20)
• InChI Key： OAIXSKXIMRFDJC-UHFFFAOYSA-N
• SMILES： OC(CCCNC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 309.13531
• Monoisotopic Mass: 310.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.329
• Boiling Point: 560.9°Cat760mmHg
• Flash Point: 293°C
• Refractive Index: 1.689
• PSA: 88